3-Bromo-4-(difluoromethyl)benzoic acid
Overview
Description
3-Bromo-4-(difluoromethyl)benzoic acid, also known as 3-bromo-4-difluoromethylbenzoic acid (3-Br-4-DFMB), is an organobromine compound that is used in a variety of scientific research applications. It is a colorless solid that is soluble in polar organic solvents such as methanol and ethanol. It is of interest to researchers due to its unique properties, such as its high solubility in polar solvents, its low toxicity, and its stability in a variety of conditions. 3-Br-4-DFMB has been used in a wide range of research applications, including organic synthesis, chemical reactions, and drug metabolism.
Scientific Research Applications
Structural and Molecular Analysis
- Vibrational Analysis and Chemical Reactivity Descriptors : A study on a similar compound, 4-bromo-3-(methoxymethoxy) benzoic acid, determined its structure and various molecular parameters, including ionization energy, hardness, electrophilicity, and reactivity descriptors. This research is relevant as it provides insights into the properties and potential applications of related bromo-benzoic acid derivatives in chemical reactivity and molecular analysis (Yadav et al., 2022).
Chemical Oscillations
- Transient Chemical Oscillations in Reaction Processes : In another study, the bromination and oxidation of a related compound, 4-(N,N-dimethylamino) benzoic acid, by acidic bromate showed transient oscillations. This study's findings are relevant for understanding the dynamic chemical behaviors of similar bromo-benzoic acid derivatives (Bell & Wang, 2015).
Crystal Structure Comparisons
- Comparison of Crystal Structures : The crystal structures of bromo-hydroxy-benzoic acid derivatives were compared in a study, which is useful for understanding the structural nuances and potential applications of related bromo-benzoic acid compounds in crystallography and material science (Suchetan et al., 2016).
Thermochemical Properties
- Thermochemistry of Halogenosubstituted Benzoic Acids : A study evaluated the thermodynamic properties of various halogen-substituted benzoic acids, which is pertinent for understanding the energetic and thermochemical properties of compounds like 3-Bromo-4-(difluoromethyl)benzoic acid (Zherikova & Verevkin, 2019).
Synthesis and Chemical Modifications
- Synthesis and Characterisation : A study on the synthesis and characterization of related benzoic acid derivatives highlights the methodologies and chemical properties relevant to compounds like this compound (Zarantonello et al., 2007).
- Trifluoromethylation and Isocoumarin Skeletons : Research on an indirect strategy for trifluoromethylation, using compounds like 3-Bromo-1,1,1-trifluoroacetone, provides insights into chemical synthesis methods that could be applied to this compound (Zhou et al., 2020).
Safety and Hazards
The compound has been classified with the signal word “Warning” and is associated with the hazard statements H302, H315, H319, H320, H335 . These statements indicate that the compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, may cause respiratory irritation .
Mechanism of Action
Target of Action
The specific role of these targets can vary widely depending on the exact nature of the compound and its interactions .
Mode of Action
Benzoic acid derivatives are often involved in reactions such as free radical reactions . In these reactions, the compound may interact with its targets, leading to changes in their function .
Biochemical Pathways
Benzoic acid derivatives can influence a variety of biochemical pathways depending on their specific targets and mode of action .
Pharmacokinetics
These properties would have a significant impact on the bioavailability of the compound, influencing how much of the compound reaches its targets and how long it remains active in the body .
Result of Action
The compound’s interactions with its targets could lead to a variety of effects at the molecular and cellular level .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 3-Bromo-4-(difluoromethyl)benzoic acid . Factors such as temperature, pH, and the presence of other compounds can affect how the compound interacts with its targets and how stable it remains over time .
Properties
IUPAC Name |
3-bromo-4-(difluoromethyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrF2O2/c9-6-3-4(8(12)13)1-2-5(6)7(10)11/h1-3,7H,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QUYNTKMTYJLIIG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)O)Br)C(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrF2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10660775 |
Source
|
| Record name | 3-Bromo-4-(difluoromethyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10660775 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.02 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1131615-04-7 |
Source
|
| Record name | Benzoic acid, 3-bromo-4-(difluoromethyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1131615-04-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Bromo-4-(difluoromethyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10660775 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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